Cas no 2241279-06-9 (1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone)
2241279-06-9 structure
Product Name:1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
CAS No:2241279-06-9
MF:C18H18FN5O7
MW:435.363227367401
CID:6635612
Update Time:2024-01-19
1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Chemical and Physical Properties
Names and Identifiers
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- 1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone
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- Inchi: 1S/C18H18FN5O7/c1-9(25)29-6-12-14(19)15(17(31-11(3)27)16(12)30-10(2)26)23-5-4-13(22-18(23)28)24-8-20-7-21-24/h4-5,7-8,15-17H,6H2,1-3H3/t15-,16-,17+/m1/s1
- InChI Key: GLCLUBHWDMUSSQ-ZACQAIPSSA-N
- SMILES: C1(=O)N([C@H]2[C@H](OC(C)=O)[C@H](OC(C)=O)C(COC(C)=O)=C2F)C=CC(N2C=NC=N2)=N1
Experimental Properties
- Density: 1.54±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 598.1±60.0 °C(Predicted)
- pka: 0.09±0.12(Predicted)
1-[(1S,4R,5S)-4,5-Bis(acetyloxy)-3-[(acetyloxy)methyl]-2-fluoro-2-cyclopenten-1-yl]-4-(1H-1,2,4-triazol-1-yl)-2(1H)-pyrimidinone Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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